Cas no 2639399-54-3 ((4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2639399-54-3
• MF: C₁₅H₁₆F₃NO₄S
• MW: 363.352053642273
• CID: 6143903
• PubChem ID: 165899862
• Update Time: 2025-06-15

(4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• 2639399-54-3
• (4S)-3-[(tert-butoxy)carbonyl]-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• EN300-1589701

• Inchi： 1S/C15H16F3NO4S/c1-15(2,3)23-14(22)19-9(13(20)21)6-24-12(19)7-4-5-8(16)11(18)10(7)17/h4-5,9,12H,6H2,1-3H3,(H,20,21)/t9-,12?/m1/s1
• InChI Key： XPERXULUWNQVDN-PKEIRNPWSA-N
• SMILES： S1C[C@H](C(=O)O)N(C(=O)OC(C)(C)C)C1C1C=CC(=C(C=1F)F)F

Computed Properties

• Exact Mass: 363.07521365g/mol
• Monoisotopic Mass: 363.07521365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.1Ų

Additional information on (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid

Introduction to (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic Acid (CAS No. 2639399-54-3)

(4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid, with the CAS number 2639399-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidine class, which is known for its versatile applications in drug development due to its unique structural and chemical properties. The presence of a trifluorophenyl group and a tert-butoxy carbonyl group enhances its potential as a building block in the synthesis of more complex molecules.

The< strong>tert-butoxy carbonyl moiety is particularly noteworthy as it serves as an excellent protecting group in peptide synthesis and can be selectively removed under mild conditions, making it a valuable tool in the construction of peptide-based therapeutics. On the other hand, the< strong>2,3,4-trifluorophenyl group introduces electron-withdrawing effects and electronic diversity, which can influence the reactivity and binding affinity of the molecule. These features make (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into pharmaceuticals can lead to increased binding affinity to biological targets and reduced susceptibility to enzymatic degradation. The< strong>trifluorophenyl group in this compound is a testament to this trend, as it is expected to contribute to the overall efficacy and selectivity of any drug candidate derived from it.

The stereochemistry of (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid is also of great importance. The presence of the (S) configuration at the 4-position of the thiazolidine ring suggests that this compound may exhibit enantioselective interactions with biological targets. Such enantiopurity is crucial in pharmaceutical development, as it can significantly impact the pharmacological activity and side effect profile of a drug. The synthesis and characterization of enantiomerically pure compounds have become increasingly sophisticated, thanks to advances in chiral resolution techniques and asymmetric synthesis methodologies.

One of the most exciting areas of research involving this compound is its potential application in the development of novel antiviral agents. Thiazolidine derivatives have shown promise in inhibiting viral replication by targeting essential enzymes or proteins involved in viral life cycles. The trifluorophenyl group may enhance the antiviral activity by improving binding interactions with viral proteases or polymerases. Additionally, the tert-butoxy carbonyl group can be used to link this scaffold to other pharmacophores, creating hybrid molecules with enhanced therapeutic potential.

The compound's utility extends beyond antiviral applications. It has also been explored as a precursor for synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with various diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with fewer side effects. The unique structural features of (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid make it an attractive candidate for such applications.

In conclusion, (4S)-3-(tert-butoxy)carbonyl-2-(2,3,4-trifluorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 2639399-54-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemistry make it a versatile building block for synthesizing novel therapeutic agents. The ongoing research into its applications in antiviral and anticancer therapies highlights its potential as a valuable tool in drug development. As our understanding of biological targets and synthetic methodologies continues to evolve, compounds like this are expected to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.